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Compound of Interest

4-Chloro-3-
Compound Name:

(dimethylamino)benzoic acid
CAS No.: 57489-56-2

Cat. No.: B13210983

Get Quote

Executive Summary

As a Senior Application Scientist, | often observe that the disposal of specific synthetic
intermediates like 4-Chloro-3-(dimethylamino)benzoic acid (CAS 57489-56-2) is mishandled
because it falls into a "gray zone" between general organic waste and highly regulated toxics.

This compound contains two critical functional groups that dictate its waste stream: a
chlorinated aromatic ring and a tertiary amine. The presence of chlorine classifies this strictly
as Halogenated Organic Waste. Misclassifying this as non-halogenated waste can damage
incinerator scrubbers at treatment facilities and violate EPA/RCRA compliance standards due
to the formation of acidic gases (HCI) and potential dioxins during improper combustion.

This guide defines the authoritative protocol for the containment, labeling, and disposal of this
compound, ensuring scientific integrity and regulatory compliance.

Chemical Profile & Hazard Identification
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Before handling, verify the identity of the substance against the physical and chemical
properties listed below.

ble 1: Physicochemical : lentif

Property Data
Chemical Name 4-Chloro-3-(dimethylamino)benzoic acid
CAS Number 57489-56-2

Molecular Formula

Molecular Weight 199.63 g/mol

) Solid (Crystalline powder, typically off-white to
Physical State

beige)
. Low in water; Soluble in DMSO, Methanol, and
Solubility ) ]
dilute alkali
o o Amphoteric (contains acidic -COOH and basic -
Acidity/Basicity
N(CH3)2 groups)
SMILES CN(C)C1=C(C=CC(=C1)C(=0)O)ClI

Hazard Classification (GHS)

Based on structural analogs (aminobenzoic acids) and functional group analysis, treat this
compound with the following precautions:

« Signal Word: WARNING
« H315: Causes skin irritation.[1][2][3][4][5][6]

« H319: Causes serious eye irritation.[1][2][3][4][5][6][7]
« H335: May cause respiratory irritation.[8][1][2][4][6]

e H411: Toxic to aquatic life with long-lasting effects (due to chlorinated aromaticity).
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Critical Segregation Protocols

The "Self-Validating System" for safety relies on preventing incompatible chemistries in the
waste stream.

e Do NOT mix with Strong Oxidizers: The dimethylamino group is electron-rich and susceptible
to vigorous oxidation by concentrated nitric acid or peroxides, potentially generating heat or
toxic nitrosamines.

e Do NOT mix with Non-Halogenated Solvents: Segregation is cost-critical. Mixing this
halogenated solid with 20L of non-halogenated acetone waste renders the entire container
"Halogenated," significantly increasing disposal costs and incineration requirements.

Step-by-Step Disposal Workflow
Phase 1: Waste Characterization & Collection

Obijective: Isolate the chemical into the correct waste stream immediately upon generation.
» Solid Waste (Pure Substance/Powder):
o Collect in a dedicated wide-mouth jar (HDPE or Amber Glass).

o Do not use metal containers (potential for slow corrosion if moisture is present due to
hydrolysis of the acid chloride moiety, though less likely with the acid form, caution is
standard).

¢ Liquid Waste (Reaction Mixtures/Mother Liquors):

o If dissolved in organic solvent (DCM, Ethyl Acetate): Pour into Halogenated Organic Waste
carboy.

o If dissolved in aqueous buffer: Adjust pH to neutral (6-8) if protocol permits, then collect in
Aqueous Waste (Toxic/Halogenated) container.

Phase 2: Labeling

Objective: Clear communication for downstream waste handlers (EHS personnel/TSDF).
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Primary Tag: "HAZARDOUS WASTE"

Constituent: Write full name: "4-Chloro-3-(dimethylamino)benzoic acid".

Hazard Checkboxes: [X] Irritant [x] Toxic [x] Halogenated

Concentration: Estimate % wt (e.g., ">95%" for solids).

Phase 3: Storage & Handoff[12]

o Cap: Screw cap must be tightly sealed. Do not use foil or Parafilm as a primary seal.

e Secondary Containment: Store the waste container in a polyethylene tray to capture
potential leaks.

o Location: Satellite Accumulation Area (SAA). Do not exceed 55 gallons or 1 quart of acutely
hazardous waste (P-listed) in the lab (though this is likely U-listed or characteristic, standard
limits apply).

Visual Disposal Decision Tree

The following diagram illustrates the logical flow for disposing of 4-Chloro-3-
(dimethylamino)benzoic acid based on its physical state.
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Waste Generation:
4-Chloro-3-(dimethylamino)benzoic acid
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Figure 1: Decision matrix for the segregation and packaging of halogenated benzoic acid
derivatives.

Emergency Procedures
In the event of a spill during transfer to waste containers:
» PPE Required: Nitrile gloves (double gloving recommended), safety goggles, and lab coat.
« Solid Spill:
o Do not dry sweep (creates dust).
o Cover with wet paper towels or use a HEPA vacuum designated for chemical cleanup.
o Place debris in the Solid Hazardous Waste container.
e Liquid Spill:
o Absorb with vermiculite or chem-pads.
o Do not use paper towels alone if the solvent is flammable.
o Place saturated absorbents into a sealed bag, then into the solid waste bin.
e Exposure:

o Skin: Wash with soap and water for 15 minutes.[7] The amine functionality allows skin
absorption; prompt washing is critical.

o Eyes: Flush for 15 minutes.[8][6][7] Seek medical attention if irritation persists.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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